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Compound of Interest

Compound Name: 1-Bromopentadecane-1-13C

Cat. No.: B15138838

Technical Guide to the Safe Handling of 1-
Bromopentadecane-1-3C

This document provides a comprehensive overview of the material safety data for 1-
Bromopentadecane-1-13C, compiled for researchers, scientists, and professionals in drug
development. The information presented is primarily based on the material safety data sheet
(MSDS) of the unlabeled analogue, 1-bromopentadecane, as specific safety data for the 13C-
labeled compound is not extensively available. The isotopic labeling is not expected to
significantly alter the chemical's hazardous properties.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-bromopentadecane is presented
below. This data is essential for safe handling, storage, and use in experimental settings.
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Property Value Source

Molecular Formula CisH3z1Br [1]

Molecular Weight 291.31 g/mol [1]

Appearance .Cok.)rless to clear or yellow Be
liquid

Melting Point 17-19 °C (lit.)

Boiling Point 159-160 °C at 5 mmHg (lit.)

Density 1.005 g/mL at 25 °C (lit.)

Flash Point >110 °C (>230 °F) - closed cup  [4]

Refractive Index

n20/D 1.461 (lit.)

Vapor Pressure

<1 mmHg at 20 °C

Vapor Density

10.1 (vs air)

Solubility

Insoluble in water. Soluble in
chloroform and slightly soluble

in methanol.

[5]16]

Section 2: Hazard Identification and Safety

Precautions

1-Bromopentadecane is classified as a hazardous substance. The following table summarizes

its GHS classifications and associated hazard statements.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-Term 3 ) ]
with long lasting effects
Hazard

Signal Word: Warning[1]

Precautionary Measures:

To ensure the safe handling of 1-Bromopentadecane-1-13C, the following personal protective
equipment (PPE) and handling procedures are mandatory:

e Engineering Controls: Ensure adequate ventilation in the work area.[7]
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically needed. However, if vapors or mists are generated, use a
suitable respirator.[3]

e Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray.[7] Wash
hands thoroughly after handling.

Section 3: Experimental Protocols - First Aid
Measures
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In the event of exposure to 1-Bromopentadecane-1-13C, the following first-aid protocols should

be immediately implemented.

Exposure Route First Aid Protocol

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[7]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes. Get medical attention.[7]

Remove to fresh air. If not breathing, give

Inhalation o o ] )
artificial respiration. Get medical attention.[7]
Do NOT induce vomiting. Clean mouth with

Ingestion water and drink plenty of water afterwards. Get

medical attention.[6]

Section 4: Accidental Release Measures

In the case of a spill or accidental release, the following workflow should be followed to mitigate
the hazard and ensure proper cleanup.

Initial Response Containment & Cleanup Final Steps

Soak up with inert
> absorbent material >
(e.g., sand, silica gel)

Ensure Adequate Wear Appropriate PPE -

Collect into suitable, - Dispose of waste according
Ventilation (Gloves, Goggles, etc.)

closed containers for disposal to local regulations Cleanlehaiced e

Click to download full resolution via product page

Workflow for responding to an accidental release.

Section 5: Storage and Stability

Proper storage is crucial to maintain the integrity and stability of 1-Bromopentadecane-1-13C.
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Parameter Recommendation

Keep in a dry, cool, and well-ventilated place.
Storage Conditions Keep container tightly closed.[7] Recommended

storage temperature is 2-8°C.[5]

Stability Stable under normal conditions.[4][7]

Incompatible Materials Strong oxidizing agents and strong bases.[4][7]

Under fire conditions, may produce carbon
Hazardous Decomposition Products monoxide (CO), carbon dioxide (COz2), and
hydrogen halides.[3][4]

Hazardous Polymerization Hazardous polymerization does not occur.[4][7]

Section 6: Toxicological and Ecological Information

Detailed toxicological and ecological studies for 1-Bromopentadecane-1-13C are not readily
available. The information below is based on the unlabeled analogue.

o Acute Toxicity: No acute toxicity information is available for this product.[6] The toxicological
properties have not been fully investigated.[3]

o Mutagenic Effects: No information available.[3]

o Reproductive Effects: No information available.[3]

e STOT - Single Exposure: May cause respiratory irritation.[1]
e STOT - Repeated Exposure: No information available.[3]

o Ecotoxicity: Harmful to aquatic life with long-lasting effects.[1] The product is insoluble in
water and may persist in the environment.[6]

This guide is intended to provide essential safety information. It is imperative that all users of 1-
Bromopentadecane-1-13C consult the full Material Safety Data Sheet for the unlabeled
compound and adhere to all institutional and regulatory safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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